5-(3-Fluorophenoxy)thiophene-2-carbonitrile

• Molecular Formula: C11H6FNOS
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 5-(3-fluorophenoxy)thiophene-2-carbonitrile
• InChI: InChI=1S/C11H6FNOS/c12-8-2-1-3-9(6-8)14-11-5-4-10(7-13)15-11/h1-6H
• InChI Key: MHLYRVZYNRASBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)OC2=CC=C(S2)C#N

Description

5-(3-Fluorophenoxy)thiophene-2-carbonitrile is a useful research compound. Its molecular formula is C11H6FNOS and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Nitrothiophene-2-carbonitrile (2 g, 13 mmol), 3-fluorophenol (1.75 g, 15.6 mmol) and potassium carbonate (3.6 g, 26 mmol) were suspended in dimethylsulfoxide (15 mL), and the mixture was stirred at room temperature for 16 hours. Water and ethyl acetate were added for partitioning, silica gel was added to the organic layer, and the solvent was evaporated in vacuo for adsorption. Purification was carried out by silica gel column chromatography (hexane:ethyl acetate=10:1), and the title compound (670 mg, 3.1 mmol, 23.5%) was obtained as an oil.